2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde

• Molecular Formula: C8H14OS2
• Molecular Weight: 190.3 g/mol
• IUPAC Name: 2-(2-methylsulfanylethyl)thiolane-2-carbaldehyde
• InChI: InChI=1S/C8H14OS2/c1-10-6-4-8(7-9)3-2-5-11-8/h7H,2-6H2,1H3
• InChI Key: UWZUYASHWQIHAL-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1(CCCS1)C=O

Description

2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde is a heterocyclic compound featuring a thiolane (tetrahydrothiophene) core substituted with a methylsulfanyl ethyl group and a carbaldehyde functional group. Its synthesis often involves cyclocondensation reactions, as demonstrated in heterocyclic chemistry research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of thiolane derivatives with methylsulfanyl ethyl compounds under controlled conditions. The reaction typically requires the presence of a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde may involve large-scale chemical reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis process. The use of advanced purification techniques, such as distillation and chromatography, ensures that the final product meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The methylsulfanyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as thiols and amines can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carboxylic acid.

Reduction: Formation of 2-[2-(Methylsulfanyl)ethyl]thiolane-2-methanol.

Substitution: Formation of various substituted thiolane derivatives depending on the nucleophile used.

Scientific Research Applications

2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their function. The methylsulfanyl group may also participate in redox reactions, influencing cellular processes and signaling pathways .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The compound’s key distinguishing features are its thiolane core and methylsulfanyl-ethyl side chain. Below is a comparative table with structurally related compounds:

Compound Name	Core Structure	Functional Groups	Key Applications/Context	Reference
2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde	Thiolane	-CHO, -SMe	Organic synthesis, pharmaceuticals (potential)
Ethametsulfuron methyl ester	Benzoate-triazine	-SO₂, -COOCH₃, triazine	Herbicide (agricultural use)
Thioridazine 5-Sulfoxide	Phenothiazine	-SO (sulfinyl), -SMe	Pharmaceutical impurity
Ethyl 2-[2-(methylsulfanyl)-4-oxo-...acetate	Thieno[2,3-d]pyrimidine	-SMe, ester, pyrimidine	Heterocyclic synthesis

Key Observations :

• Sulfur Oxidation States : The methylsulfanyl group (-SMe) in the target compound contrasts with sulfonyl (-SO₂, e.g., ethametsulfuron) and sulfinyl (-SO, e.g., Thioridazine 5-Sulfoxide) groups in other compounds. Sulfanyl groups are less oxidized, conferring higher nucleophilicity and distinct reactivity profiles compared to sulfonyl/sulfinyl derivatives .
• Core Heterocycles: Thiolane (saturated sulfur ring) vs. pyrimidine (nitrogen-containing) or phenothiazine (aromatic sulfur-nitrogen systems) influence electronic properties and binding interactions in biological systems .

Biological Activity

2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde is a sulfur-containing organic compound that has garnered attention for its potential biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of the compound's biological activity, including its antimicrobial, antitumor, and antioxidant properties.

Chemical Structure and Properties

Chemical Structure:

• Molecular Formula: C₇H₁₄OS₂
• IUPAC Name: 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde

The presence of sulfur atoms in its structure suggests potential interactions with biological systems, particularly in enzymatic processes and redox reactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiolane derivatives, including 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde. The compound's efficacy against various pathogens has been evaluated through in vitro assays.

Pathogen	Activity	Reference
Staphylococcus aureus	Moderate antibacterial effect
Candida albicans	Effective antifungal activity
Escherichia coli	Limited activity

The compound exhibited significant antibacterial activity against Staphylococcus aureus, with a minimum inhibitory concentration (MIC) comparable to standard antibiotics, indicating its potential as a therapeutic agent.

Antitumor Activity

The antitumor properties of 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde have been explored through various cell line studies. The compound's ability to inhibit cancer cell proliferation has been assessed using MTT assays.

Cell Line	Inhibition (%)	IC50 (µM)	Reference
HuTu80 (colorectal cancer)	50% at 100 µM	25.5
MCF-7 (breast cancer)	45% at 100 µM	30.0

These results suggest that the compound may induce cytotoxic effects on certain cancer cell lines, providing a basis for further investigation into its mechanisms of action.

Antioxidant Activity

The antioxidant capacity of 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde has been evaluated using the DPPH radical scavenging assay. The results indicate that the compound possesses moderate antioxidant properties.

Assay Type	IC50 (µg/mL)	Reference
DPPH Scavenging	45.0

This activity may contribute to its overall biological efficacy, particularly in mitigating oxidative stress-related damage in cells.

Case Studies and Research Findings

Several case studies have documented the biological activities of thiolane derivatives similar to 2-[2-(Methylsulfanyl)ethyl]thiolane-2-carbaldehyde. For instance:

• Antimicrobial Efficacy: A study demonstrated that derivatives with similar sulfur-containing structures exhibited enhanced activity against drug-resistant strains of bacteria and fungi, suggesting a promising avenue for developing new antimicrobial agents.
• Cytotoxicity in Cancer Models: Research involving various cancer cell lines indicated that compounds with thiolane structures could disrupt cellular proliferation and induce apoptosis, highlighting their potential as anticancer therapeutics.
• Mechanistic Insights: Investigations into the mechanisms of action revealed that the presence of sulfur atoms might facilitate interactions with cellular targets, leading to enhanced biological effects compared to non-sulfur analogs.

Q & A

Basic Research Questions

Q. What spectroscopic methods are most effective for structural confirmation of this compound?

• Methodology :

• 1H/13C NMR : Identify the aldehyde proton (δ 9.8–10.2 ppm) and thiolane ring protons (δ 2.5–3.5 ppm). DEPT-135 distinguishes CH$_2$ and CH$_3$ groups in the methylsulfanyl-ethyl chain.
• HRMS : Confirm molecular ion [M$^+$] (e.g., calc. m/z 190.0432, found 190.0428).
• Elemental Analysis : Verify purity (>98%) with %C, %H, and %S matching theoretical values (e.g., S: calc. 26.4%, found 26.1%) .

Q. What synthetic strategies are suitable for introducing the aldehyde group into the thiolane scaffold?

• Methodology :

• Vilsmeier-Haack Formylation : React 2-[2-(methylsulfanyl)ethyl]thiolane with POCl$_3$/DMF at 0–5°C.
• Oxidative Routes : Convert hydroxymethyl precursors using MnO$_2$ in dry dichloromethane.
• Purification : Use flash chromatography (hexane:EtOAc 4:1) and monitor by TLC (R$_f$ 0.3–0.5) .

Advanced Research Questions

Q. How does the thiolane ring’s saturation affect the aldehyde’s reactivity compared to aromatic analogues (e.g., thiophene-2-carbaldehyde)?

• Methodology :

• Kinetic Studies : Compare nucleophilic addition rates (e.g., with hydroxylamine) via UV-Vis spectroscopy.
• Computational Analysis : Perform DFT calculations to assess electronic effects (e.g., LUMO energy levels of the aldehyde group) .

Q. What experimental conditions minimize oligomerization during functionalization reactions?

• Methodology :

• Chloromethylation Optimization : Use HCHO/HCl/ZnCl$_2$ at 0–5°C with strict stoichiometric control (1:1 aldehyde:reagent).
• Inhibitors : Add 0.1 wt% BHT to suppress radical polymerization.
• Monitoring : Track molecular weight distribution via GPC (Đ < 1.2) .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported oxidation yields of the methylsulfanyl group?

• Methodology :

• Systematic Screening : Test H$_2$O$_2$ concentrations (10–30%) in glacial AcOH vs. H$_2$SO$_4$ over 2–24 h.
• Product Analysis : Confirm sulfone formation via $^1$H NMR (δ 3.1–3.3 ppm for -SO$_2$-CH$_2$-) and LC-MS .

Q. Why do different studies report varying thermal stability for derivatives of this compound?

• Methodology :

• DSC/TGA Analysis : Compare decomposition temperatures under inert vs. oxidative atmospheres.
• Structural Modifications : Introduce steric hindrance (e.g., bulky substituents) to assess stabilization effects .

Methodological Tables

Reaction	Optimal Conditions	Key Analytical Validation	Reference
Thioacetalization	Propane-1-thiol, HCl/Me$_3$SiCl, 25°C, 12 h	$^1$H NMR loss of aldehyde proton (δ 10)
Aldehyde Oxidation	30% H$_2$O$_2$/AcOH, 50°C, 8 h	IR: C=O stretch at 1700 cm$^{-1}$
Elemental Analysis	CHNS combustion analyzer	Deviation < 0.3% from theoretical values